(4-bromo-3-nitrophenyl)(4-methylphenyl)methanone

• IUPAC Name: (4-bromo-3-nitrophenyl)-(4-methylphenyl)methanone
• InChI: InChI=1S/C14H10BrNO3/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(8-11)16(18)19/h2-8H,1H3
• InChI Key: JUPVOEAQOUGPGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C14H10BrNO3
• Molecular Weight: 320.14 g/mol

Description

(4-bromo-3-nitrophenyl)(4-methylphenyl)methanone, also known as BNMPM, is a chemical compound that has been widely used in scientific research. It belongs to the class of aryl ketones and has a molecular weight of 319.2 g/mol. BNMPM is a yellow crystalline powder that is soluble in organic solvents such as chloroform and methanol.

Mechanism of Action

(4-bromo-3-nitrophenyl)(4-methylphenyl)methanone inhibits the activity of PKC by binding to the enzyme's regulatory domain. This prevents PKC from phosphorylating its target proteins and thereby modulating their activity. PKC is involved in many signaling pathways, including those mediated by neurotransmitters such as dopamine, serotonin, and glutamate. By inhibiting PKC, (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone can affect these pathways and alter cellular processes such as synaptic plasticity and gene expression.
Biochemical and Physiological Effects:
(4-bromo-3-nitrophenyl)(4-methylphenyl)methanone has been shown to have a range of biochemical and physiological effects. In animal studies, it has been found to enhance long-term potentiation (LTP) in the hippocampus, a process that is thought to underlie learning and memory. It has also been found to reduce the rewarding effects of drugs such as cocaine and morphine, suggesting a potential role in addiction treatment. Additionally, (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone has been found to have anti-inflammatory properties and may be useful in treating conditions such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone in lab experiments is its potency as a PKC inhibitor. This allows researchers to study the role of PKC in various cellular processes with high specificity. However, one limitation is that (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone may have off-target effects on other enzymes or signaling pathways. Additionally, its solubility in organic solvents may limit its use in certain experimental systems.

Future Directions

There are several potential future directions for research on (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone. One area of interest is its potential for treating drug addiction and withdrawal. Another area is its anti-inflammatory properties and potential use in treating inflammatory diseases. Additionally, researchers may investigate the use of (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone in studying the role of PKC in various disease states, such as cancer and Alzheimer's disease. Finally, further studies may be needed to fully understand the mechanism of action and potential off-target effects of (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone.

Synthesis Methods

(4-bromo-3-nitrophenyl)(4-methylphenyl)methanone can be synthesized by reacting 4-bromo-3-nitrobenzaldehyde with 4-methylphenylmagnesium bromide in the presence of a catalyst such as copper iodide. The reaction takes place in anhydrous ether and is followed by acidification with hydrochloric acid. The resulting product is then purified by recrystallization.

Scientific Research Applications

(4-bromo-3-nitrophenyl)(4-methylphenyl)methanone has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to be a potent inhibitor of the protein kinase C (PKC) enzyme, which is involved in many cellular processes such as signal transduction, gene expression, and cell growth. (4-bromo-3-nitrophenyl)(4-methylphenyl)methanone has been used to study the role of PKC in synaptic plasticity, learning, and memory. It has also been used to investigate the mechanisms underlying drug addiction and withdrawal.